Cas no 1093266-08-0 (2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester)

2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester structure
1093266-08-0 structure
Product Name:2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
CAS No:1093266-08-0
MF:C10H14N2O2
MW:194.230362415314
CID:1098563
PubChem ID:68487395
Update Time:2025-04-20

2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
    • ethyl 2-cyclopropyl-4-methyl-1H-imidazole-5-carboxylate
    • DA-34307
    • 1093266-08-0
    • SCHEMBL3033689
    • Inchi: 1S/C10H14N2O2/c1-3-14-10(13)8-6(2)11-9(12-8)7-4-5-7/h7H,3-5H2,1-2H3,(H,11,12)
    • InChI Key: ITODFXSXGQGKJZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)NC(C2CC2)=N1)=O

Computed Properties

  • Exact Mass: 194.105527694g/mol
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55Ų
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司